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Compound of Interest

4-(4-Benzylphenoxy)-3-
Compound Name:

methylaniline
CAS No.: 946663-76-9
Cat. No.: B3171169

Get Quote

Executive Summary & Structural Rationale

4-(4-Benzylphenoxy)-3-methylaniline is a bifunctional building block characterized by a
diphenyl ether core, a hydrophobic benzyl tail, and a reactive methyl-aniline headgroup.[1] Its
structure mimics the "linker-tail" region of several blockbuster drugs and endogenous
hormones.[1]

Primary Structural Liabilities for Cross-Reactivity:

» Diphenyl Ether Core: Highly homologous to Thyroid Hormones (T3/T4) and Thyronamines,
posing a risk of off-target binding to Thyroid Receptors (TRa/p) and Trace Amine-Associated
Receptors (TAAR1).[1]

 Aniline Pharmacophore: A common "hinge-binder" motif in Tyrosine Kinase Inhibitors (TKISs),
particularly those targeting VEGFR/PDGFR families (e.g., Sorafenib analogs).[1]

 Lipophilic Benzyl Tail: Increases LogP, enhancing membrane permeability but significantly
elevating the risk of hERG channel blockade and CYP450 inhibition (specifically
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CYP2C9/CYP3A4).[1]

Comparative Profiling: Target vs. Off-Target

To objectively assess performance, this compound must be benchmarked against established

ligands sharing its structural motifs.[1]

Table 1: Structural Homology & Cross-Reactivity

Risks[1]

Feature

4-(4-
Benzylphenoxy)-3-
methylaniline

Benchmark
Alternative (High
Specificity)

Cross-Reactivity
Risk (Off-Target)

Core Scaffold

Diphenyl Ether Aniline

Sobetirome (GC-1)
(TRB Agonist)

Thyroid Receptors
(TRa): High risk of
agonism/antagonism
due to ether bridge.[1]

Hinge Binder

3-Methylaniline

Sorafenib (Multi-

Kinase Inhibitor)

Kinome
(VEGFR/PDGFR):
Aniline may mimic
ATP-adenine binding
in Type Il kinase

pockets.[1]

Tail Group

4-Benzyl
(Hydrophobic)

TOAM (Endogenous

Amine)

TAAR1 / GPCRs:
Benzyl group mimics
bulky hydrophobic
residues in aminergic

receptors.[1]

Metabolism

Electron-rich Aniline

Deuterated Analogs

CYP Bioactivation:
Risk of reactive
quinone-imine
formation
(idiosyncratic toxicity).

[1]
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Critical Cross-Reactivity Pathways

The following diagram illustrates the divergent signaling pathways this compound may
inadvertently modulate due to its promiscuous scaffold.
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Figure 1:Divergent pharmacological impact of the diphenyl ether aniline scaffold.[1] Red paths
indicate critical safety liabilities.

Experimental Protocols for Profiling

To validate the profile of 4-(4-Benzylphenoxy)-3-methylaniline, the following self-validating
protocols are recommended.

Protocol A: Nuclear Receptor Cross-Reactivity (TR-
FRET)

Objective: Determine if the diphenyl ether core mimics thyroid hormones by binding to TRa or
TRp.[1] Methodology: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)
Co-activator Assay.

o Reagent Prep: Prepare 4-(4-Benzylphenoxy)-3-methylaniline serial dilutions (10 nM to 100
pUM) in DMSO.
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o Assay Assembly:
o Mix GST-tagged TR-LBD (Ligand Binding Domain) with Th-labeled anti-GST antibody.[1]
o Add Fluorescein-labeled Co-activator peptide (SRC2-2).[1]
o Add test compound.[1][2][3][4]
e Incubation: Incubate for 1 hour at Room Temperature (RT) in the dark.
o Detection: Measure fluorescence ratio (520 nm / 495 nm) on a plate reader (e.g., EnVision).
« Validation:
o Positive Control: T3 (Triiodothyronine) should show EC50 ~0.1-1 nM.[1]
o Negative Control: DMSO only.

o Result Interpretation: A decrease in FRET signal indicates ligand binding (displacement of
co-activator or conformational change).[1]

Protocol B: Kinase Selectivity Profiling (ADP-GIlo)

Objective: Assess the promiscuity of the aniline "hinge-binder" motif against a panel of 50+
kinases.[1] Methodology: ADP-Glo™ Kinase Assay (Promega).[1]

e Reaction: Incubate kinase, substrate, ATP (10 uM), and test compound (1 pM and 10 uM) for
60 mins.

e Depletion: Add ADP-Glo™ Reagent to stop the reaction and deplete remaining ATP (40
mins).[1]

o Detection: Add Kinase Detection Reagent to convert ADP to ATP, generating luminescence
via luciferase.[1]

o Data Analysis:

o Calculate % Inhibition relative to No-Compound Control.[1]
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o Hit Criteria: >50% inhibition at 1 uM warrants IC50 determination.[1]

Synthesis & Purity Considerations

When using this compound as an intermediate, "cross-reactivity" often refers to synthetic side-
reactions.[1] The aniline amine is nucleophilic, but the diphenyl ether oxygen is electron-
donating, making the ring susceptible to electrophilic aromatic substitution.[1]

Workflow: Impurity Profiling
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Figure 2:Analytical workflow for identifying common structural impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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